Cas no 2171193-88-5 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid
• CAS No: 2171193-88-5
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6205347
• PubChem ID: 165878372
• Update Time: 2025-06-22

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid
• EN300-1520889
• 2171193-88-5
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]but-2-enoic acid

• Inchi： 1S/C24H26N2O5S/c1-32-14-12-21(23(29)25-13-6-11-22(27)28)26-24(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-11,20-21H,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/b11-6+/t21-/m0/s1
• InChI Key： KHUNJDBSVDTILJ-LTSKSLEPSA-N
• SMILES： S(C)CC[C@@H](C(NC/C=C/C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic Acid (CAS No. 2171193-88-5)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2171193-88-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center, an amide linkage, and a conjugated enone system. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid is meticulously designed to interact with biological targets in a highly specific manner. The fluoren-9-yl moiety serves as a bulky, hydrophobic group that can enhance binding affinity and selectivity, while the methylsulfanyl group introduces a polar interaction capability. The amide bond within the molecule is critical for stabilizing protein-ligand interactions, making it a valuable component in the design of protease inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have shown that the chiral center at the 2-position plays a pivotal role in determining its biological activity. The S-configured enantiomer, as indicated by the stereochemical designation (2S), exhibits enhanced potency and selectivity compared to its R-isomer. This observation underscores the importance of chirality in medicinal chemistry and highlights the need for precise stereochemical control during synthetic processes.

The fluoren-9-ylmethoxycarbonyl group attached to the amino nitrogen provides additional functionalization possibilities, allowing for further derivatization to tailor its pharmacokinetic properties. This group is particularly useful in enhancing solubility and metabolic stability, which are critical factors in drug development. Additionally, the presence of both hydrophobic and polar regions within the molecule facilitates optimal solubility profiles, making it suitable for formulation into various dosage forms.

In terms of biological activity, preliminary studies have suggested that 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The amide and enone functionalities are known to interact with active sites of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key mediators of inflammation. By modulating the activity of these enzymes, this compound has the potential to serve as a lead molecule for developing novel anti-inflammatory agents.

Moreover, the conjugated enone system in this compound can participate in photochemical reactions, which may be exploited for designing photoactivatable probes or therapeutic agents. Such applications are particularly relevant in fields like photodynamic therapy (PDT), where light-induced reactions are harnessed to generate reactive oxygen species that selectively target diseased cells. The fluorenyl group, being photosensitive, could enhance these effects by facilitating energy transfer or electron transfer processes upon irradiation.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples on a scalable basis. Techniques such as asymmetric catalysis and protecting group strategies have been employed to ensure high enantiomeric purity. These advancements not only facilitate research but also hold promise for industrial applications where stereochemically pure compounds are essential.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for compounds intended for pharmaceutical use. The synthesis and purification processes must be rigorously controlled to meet stringent quality standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity.

The potential applications of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid extend beyond anti-inflammatory therapies. Its structural features make it a versatile scaffold for designing molecules with targeted biological activities. For instance, modifications at the fluorenylmethoxycarbonyl group could enable interactions with receptors or ion channels involved in neurological disorders or cancer metabolism.

Ongoing research is exploring novel synthetic routes that could improve yield and reduce costs associated with its production. Additionally, computational studies are being conducted to predict new derivatives with enhanced pharmacological properties. These efforts aim to accelerate the transition from laboratory-scale synthesis to clinical development.

The integration of machine learning algorithms into drug discovery pipelines has significantly accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify structural features correlating with biological activity, thereby guiding synthetic efforts more efficiently than traditional methods alone.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobut-2-enoic acid (CAS No. 2171193-88-5) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and multifaceted biological potential. Its unique combination of structural motifs positions it as a valuable candidate for further exploration in drug development programs aimed at treating inflammatory diseases and other therapeutic areas where precise molecular targeting is required.